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CAS No.: 30377-52-7

Cat. No.: B1295229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Character of a
Perfluorinated Ester
Ethyl perfluorononanoate (CAS No. 30377-52-7), also known as ethyl

heptadecafluorononanoate, is a highly fluorinated organic compound that stands at the

intersection of material science and advanced chemical synthesis.[1][2][3] Its structure is

characterized by a nine-carbon perfluorinated chain attached to an ethyl ester group. This

molecular architecture—a lipophobic and hydrophobic perfluoroalkyl "tail" combined with a

more reactive ester "head"—imparts a unique set of chemical and physical properties.[1] The

high electronegativity and strength of the numerous carbon-fluorine bonds result in exceptional

thermal and chemical stability, while the ester functional group provides a site for chemical

modification.[1]
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This guide offers a comprehensive technical overview of ethyl perfluorononanoate, delving

into its molecular structure, physicochemical properties, a detailed synthesis protocol with

mechanistic rationale, and its applications. The content is tailored for professionals in research

and development who require a deep, field-proven understanding of this specialized fluorinated

biochemical.[3]

Molecular Structure and Spectroscopic Profile
The unambiguous identification and characterization of ethyl perfluorononanoate rely on a

combination of its fundamental properties and spectroscopic analysis.

Core Structural and Chemical Identity
The molecule consists of a C9 perfluorinated carbon chain linked to a carbonyl group, which is

in turn bonded to an ethoxy group. Its key identifiers are summarized below.

Property Value Source(s)

IUPAC Name

ethyl

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

9-heptadecafluorononanoate

[4][5]

CAS Number 30377-52-7 [1][2][3][5]

Molecular Formula C₁₁H₅F₁₇O₂ [1][3][6]

Molecular Weight 492.13 g/mol [1][3][5][6]

SMILES

CCOC(=O)C(C(C(C(C(C(C(C(

F)(F)F)(F)F)(F)F)(F)F)(F)F)

(F)F)(F)F)(F)F

[4][5][6]

InChIKey
DRLDSHOYANTUND-

UHFFFAOYSA-N
[4][6]

Predicted Spectroscopic Signature
While a dedicated public database spectrum for this specific molecule is not readily available,

its structure allows for a confident prediction of its NMR and IR spectral features based on

established principles for fluorinated compounds.
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¹H-NMR Spectroscopy: The proton NMR spectrum is expected to be simple and highly

informative.

A quartet around δ 4.3 ppm, corresponding to the two protons of the methylene group (-O-

CH₂-CH₃), split by the adjacent methyl protons.

A triplet around δ 1.3 ppm, corresponding to the three protons of the methyl group (-O-

CH₂-CH₃), split by the adjacent methylene protons. The significant downfield shift of the

methylene quartet is due to the deshielding effect of the adjacent electronegative oxygen

atom of the ester group.

¹⁹F-NMR Spectroscopy: ¹⁹F NMR is a critical tool for verifying the structure of perfluorinated

chains.

The terminal -CF₃ group is expected to produce a signal around -81 ppm.

The -CF₂- group adjacent to the carbonyl (α-CF₂) will be the most deshielded of the

methylene fluorines.

A series of complex multiplets are expected for the six internal -CF₂- groups along the

chain, typically appearing between -118 ppm and -124 ppm.

The -CF₂- group beta to the terminal CF₃ group will appear around -126 ppm. The precise

chemical shifts and coupling patterns provide a unique fingerprint of the perfluoroalkyl

chain.

¹³C-NMR Spectroscopy:

The carbonyl carbon (C=O) of the ester will appear significantly downfield, typically in the

range of δ 160-170 ppm.

The methylene carbon (-O-CH₂-CH₃) is expected around δ 63 ppm.

The methyl carbon (-O-CH₂-CH₃) will be upfield, around δ 14 ppm.

The carbons of the perfluorinated chain will exhibit complex signals with large C-F

coupling constants, appearing in a broad range from approximately δ 105 to 120 ppm.
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Infrared (IR) Spectroscopy:

A strong, sharp absorption band characteristic of the C=O (ester carbonyl) stretch is

expected around 1760-1780 cm⁻¹. The high electronegativity of the perfluoroalkyl group

shifts this band to a higher frequency compared to non-fluorinated esters.

Strong absorption bands in the region of 1100-1300 cm⁻¹ will be present, corresponding to

the C-F stretching vibrations.

C-H stretching vibrations from the ethyl group will appear in the 2900-3000 cm⁻¹ region.

Physicochemical and Safety Profile
The physical properties of ethyl perfluorononanoate are dominated by its fluorinated chain,

leading to high density and limited miscibility with polar solvents.

Physical Properties
Property Value Source(s)

Appearance
Colorless to almost colorless

clear liquid
[1][2][4]

Boiling Point
158 °C (at 760 mmHg); 84-85

°C (at 15 mmHg)
[1][2][4]

Density ~1.605 - 1.61 g/cm³ [2][4][7]

Refractive Index ~1.3080 to 1.3120 [2][8]

Solubility

Generally soluble in organic

solvents like ethyl acetate and

dichloromethane; sparingly

soluble in water.

The high density is a direct consequence of the high atomic weight of fluorine compared to

hydrogen. Its hydrophobic and lipophobic nature makes it insoluble in water but soluble in

some organic solvents.

Safety and Handling
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Ethyl perfluorononanoate is classified as an irritant. Proper laboratory safety protocols must

be strictly followed.

GHS Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Measures:

Handle in a well-ventilated area or fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Avoid breathing vapors or mist.

Store in a tightly closed container in a cool, dry place (recommended storage at 2-8 °C).[1]

Synthesis and Mechanistic Considerations
The most direct and industrially relevant method for preparing ethyl perfluorononanoate is

the Fischer-Speier esterification of its parent carboxylic acid, perfluorononanoic acid, with

ethanol. This acid-catalyzed reaction is a classic example of nucleophilic acyl substitution.

The Fischer-Speier Esterification: Rationale
The Fischer esterification is an equilibrium process.[9][10][11] To achieve a high yield of the

desired ester, the equilibrium must be shifted towards the products. This is typically

accomplished by one of two strategies:

Using an Excess of a Reactant: Employing a large excess of the alcohol (ethanol), which is

often inexpensive and can serve as the reaction solvent, drives the reaction forward

according to Le Châtelier's principle.[11][12]
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Removal of Water: The water produced as a byproduct can be removed from the reaction

mixture, for instance, by azeotropic distillation with a solvent like toluene using a Dean-Stark

apparatus, or by using a strong dehydrating agent as the catalyst, such as concentrated

sulfuric acid.[9][13]

The choice of a strong acid catalyst (e.g., H₂SO₄, p-TsOH) is critical.[9][10] Its role is to

protonate the carbonyl oxygen of the carboxylic acid, which significantly increases the

electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the

weakly nucleophilic alcohol.[9][12]

Workflow for Fischer-Speier Esterification

Reactants:
Perfluorononanoic Acid

Ethanol (Excess)

Add Catalyst:
Conc. H₂SO₄

1. Charge Reactor Heat Under Reflux
(e.g., 80-100°C)

2. Initiate Reaction Aqueous Workup:
Neutralize Acid (e.g., NaHCO₃)

Wash with Brine

3. Quench & Separate Dry Organic Layer
(e.g., MgSO₄ or Na₂SO₄)

4. Remove Water Purification:
Vacuum Distillation

5. Isolate Product Final Product:
Ethyl Perfluorononanoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Ethyl Perfluorononanoate.

Detailed Experimental Protocol
This protocol is a representative procedure based on the principles of Fischer esterification.

Materials:

Perfluorononanoic acid (1.0 eq)

Absolute ethanol (≥10 eq, anhydrous)

Concentrated sulfuric acid (catalytic, ~0.05 eq)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, separatory funnel,

distillation apparatus.

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine perfluorononanoic acid and absolute ethanol. Stir the mixture until the

acid dissolves.

Catalyst Addition: Carefully and slowly add the concentrated sulfuric acid to the stirring

solution. The addition is exothermic and should be done cautiously.

Reflux: Heat the reaction mixture to reflux (the boiling point of ethanol) and maintain it for 4-

10 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or

GC-MS if desired.

Work-up and Neutralization: After cooling to room temperature, pour the reaction mixture into

a separatory funnel containing cold water. Extract the product with a suitable organic solvent

(e.g., diethyl ether or dichloromethane).

Wash the combined organic layers sequentially with saturated sodium bicarbonate solution

(to neutralize the sulfuric acid and any unreacted carboxylic acid) and then with brine (to

remove dissolved water). Caution: CO₂ evolution will occur during the bicarbonate wash;

vent the separatory funnel frequently.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the solvent by rotary evaporation.

Purification: Purify the resulting crude oil by vacuum distillation to obtain the pure ethyl
perfluorononanoate as a colorless liquid.[2]

Applications in Research and Industry
The unique properties of ethyl perfluorononanoate make it a valuable compound in several

advanced applications.
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Advanced Materials and Coatings: Its primary application lies in the development of specialty

coatings that require high degrees of hydrophobicity and oleophobicity (water and oil

repellency).[1] These properties are crucial for high-performance textiles, protective coatings

for electronics, and anti-fouling surfaces.[1]

Fluorinated Surfactants: The molecule serves as a key intermediate or component in the

formulation of fluorinated surfactants. These surfactants are exceptionally effective at

reducing surface tension and are used in demanding applications such as firefighting foams,

leveling agents in paints, and emulsifiers for polymerization reactions.[1]

Specialty Lubricants: The low surface energy and high thermal stability imparted by the

perfluoroalkyl chain make it a useful additive in specialty lubricants designed to perform

under harsh chemical or thermal conditions.[1]

Research and Development: In a laboratory setting, ethyl perfluorononanoate is used as a

building block for synthesizing more complex fluorinated molecules, which are often

investigated for enhanced biological activity or stability in pharmaceutical and agrochemical

research.[1][3] It also serves as an analytical standard for instrument calibration in

environmental science, particularly for tracking per- and polyfluoroalkyl substances (PFAS).

[1]

Conclusion
Ethyl perfluorononanoate is a specialized chemical whose value is derived directly from its

highly fluorinated structure. Its combination of extreme stability, low surface energy, and a

reactive ester handle provides a versatile platform for both fundamental research and industrial

innovation. A thorough understanding of its synthesis, particularly the mechanistic nuances of

the Fischer esterification, allows for its efficient production, while knowledge of its

physicochemical and spectroscopic properties ensures its proper identification and application.

As research into advanced materials and fluorinated compounds continues to expand, the

utility of molecules like ethyl perfluorononanoate is set to grow in significance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. solubilityofthings.com [solubilityofthings.com]

2. cpachem.com [cpachem.com]

3. academic.oup.com [academic.oup.com]

4. pubs.acs.org [pubs.acs.org]

5. Palladium-Catalyzed Perfluoroalkylative Carbonylation of Unactivated Alkenes: Access to
β-Perfluoroalkyl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Perfluoroalkyl iodide - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. cerritos.edu [cerritos.edu]

9. Fischer Esterification [organic-chemistry.org]

10. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

11. athabascau.ca [athabascau.ca]

12. masterorganicchemistry.com [masterorganicchemistry.com]

13. youtube.com [youtube.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl
Perfluorononanoate: Structure, Properties, and Synthesis]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1295229/docs#an-in-depth-
technical-guide-to-ethyl-perfluorononanoate-structure-properties-and-synthesis]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/343088000_Stability_of_Per-_and_Polyfluoroalkyl_Substances_in_Solvents_Relevant_to_Environmental_and_Toxicological_Analysis
https://www.youtube.com/watch?v=92pM99f2n8E
https://www.benchchem.com/product/b1295229?utm_src=pdf-custom-synthesis#bc-rfq
https://www.solubilityofthings.com/ethyl-9-fluorononanoate
https://www.cpachem.com/msds?num=SB65654&dnl=sd_-_Ethyl_perfluorooctanoate_CAS_3108-24-5_EC_221-468-4_%28SB65654%29_%28EU%29.pdf
https://academic.oup.com/bcsj/article-abstract/62/8/2636/7345658
https://pubs.acs.org/doi/10.1021/cr941149u
https://pubmed.ncbi.nlm.nih.gov/34506080/
https://pubmed.ncbi.nlm.nih.gov/34506080/
https://en.wikipedia.org/wiki/Perfluoroalkyl_iodide
https://www.researchgate.net/figure/The-1-H-NMR-13-C-NMR-19-F-NMR-FT-IR-and-elemental-analysis-data-for-the-compound_tbl1_374158263
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://www.youtube.com/watch?v=Hfs8x-GXjnI
https://www.benchchem.com/product/b1295229/docs#an-in-depth-technical-guide-to-ethyl-perfluorononanoate-structure-properties-and-synthesis
https://www.benchchem.com/product/b1295229/docs#an-in-depth-technical-guide-to-ethyl-perfluorononanoate-structure-properties-and-synthesis
https://www.benchchem.com/product/b1295229/docs#an-in-depth-technical-guide-to-ethyl-perfluorononanoate-structure-properties-and-synthesis
https://www.benchchem.com/product/b1295229/docs#an-in-depth-technical-guide-to-ethyl-perfluorononanoate-structure-properties-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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